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Compound of Interest

Compound Name: Lehmannine

cat. No.: BO57778

Lehmannine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lehmannine is a naturally occurring quinolizidine bioalkaloid that has garnered interest within
the scientific community for its potential therapeutic applications. This technical guide provides
a concise summary of the available chemical and biological information on Lehmannine,
including its chemical identifiers and reported biological activities. While research indicates its
potential as an antibacterial, anti-inflammatory, and anti-tumor agent, publicly available data
regarding its specific mechanisms of action, detailed experimental protocols, and associated
signaling pathways are limited.

Chemical Identification

Identifier Value Citation
7,13-
IUPAC Name diazatetracyclo[7.7.1.02,7.013,17]

heptadec-3-en-6-one

CAS Number 58480-54-9 [1][2]
Molecular Formula C15H22N20 [2]
Molecular Weight 246.35 g/mol [2]
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Biological Source and Activity

Lehmannine is isolated from the plant Sophora alopecuroides L., a perennial plant belonging
to the Leguminosae family.[2] This plant is known to produce a variety of alkaloids, and extracts
from it have been traditionally used for their medicinal properties.[3]

Lehmannine, as a quinolizidine bioalkaloid, has been reported to possess several biological
activities, including:

» Antibacterial activity[1]
o Anti-inflammatory activity[1]
e Anti-tumor activity[1]

While these activities have been attributed to Lehmannine, detailed in-vitro and in-vivo studies
providing specific quantitative data, such as ICso values against various cell lines or bacterial
strains, are not extensively available in the current body of scientific literature. Much of the
existing research focuses on the total alkaloid extracts of Sophora alopecuroides or more
abundant alkaloids from the plant, such as matrine and oxymatrine.[4]

Experimental Protocols and Data

A comprehensive search of scientific literature did not yield detailed experimental protocols
specifically for the isolation, purification, or biological evaluation of Lehmannine. Studies on
the alkaloids of Sophora alopecuroides often describe general methods for extraction and
separation, but compound-specific protocols for Lehmannine are not well-documented.[5]

Consequently, a summary of quantitative data in a structured table format, as requested for this
technical guide, cannot be provided at this time due to the lack of specific data points in
published research.

Signaling Pathways and Mechanism of Action

There is a significant gap in the understanding of the molecular mechanisms and specific
signaling pathways through which Lehmannine exerts its biological effects. Current research
on the alkaloids from Sophora alopecuroides suggests that their anti-tumor effects may be
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related to the induction of apoptosis and autophagy.[4] However, the specific molecular targets
and signaling cascades modulated by Lehmannine remain to be elucidated.

Due to the absence of this information, a diagram of signaling pathways for Lehmannine
cannot be generated.

Conclusion and Future Directions

Lehmannine is a quinolizidine alkaloid with reported antibacterial, anti-inflammatory, and anti-
tumor activities. While its basic chemical identity has been established, there is a notable lack
of in-depth technical data in the public domain. For Lehmannine to be further considered as a
potential therapeutic agent, future research should focus on:

» Detailed in vitro and in vivo studies to quantify its biological activities against a range of
cancer cell lines, bacterial strains, and inflammatory models.

» Elucidation of its mechanism of action, including the identification of specific molecular
targets and the signaling pathways it modulates.

» Development and publication of standardized experimental protocols for its isolation,
purification, and biological characterization to ensure reproducibility of research findings.

This will be crucial for the scientific and drug development communities to fully assess the
therapeutic potential of Lehmannine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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